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Compound of Interest

Compound Name:
5-Fluoro-4-methyl-3-nitropyridin-2-

amine

CAS No.: 917918-86-6

Cat. No.: B1387121

Get Quote

CAS Number: 917918-86-6 Formula: C₆H₆FN₃O₂ Molecular Weight: 171.13 g/mol Synonyms:

2-Amino-5-fluoro-4-methyl-3-nitropyridine

Core Directive: Operational Safety & Logistics
As a Senior Application Scientist, I emphasize that the disposal of 5-Fluoro-4-methyl-3-
nitropyridin-2-amine requires a nuanced approach due to its dual functionality: the nitro group

(potential energetic instability/toxicity) and the fluorine atom (requiring halogenated waste

streams).

The Golden Rule: Treat this compound as a Toxic, Halogenated Organic Solid. Under no

circumstances should this be disposed of in general trash or down the drain. The presence of

the nitro group at the 3-position relative to the amine suggests potential biological activity

(toxicity) and thermal sensitivity.
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Before handling waste, you must understand the specific risks. This compound is an

aminopyridine derivative, a class known for potassium channel blocking activity (neurotoxicity),

combined with a nitro group.

Hazard Category
GHS Classification
(Derived)

Hazard Statement
Operational
Implication

Acute Toxicity
Category 3

(Oral/Dermal)

H301/H311: Toxic if

swallowed or in

contact with skin.[1]

Double-gloving (Nitrile

>0.11mm) is

mandatory. Avoid dust

generation.[2][3][4][5]

[6][7]

Skin/Eye Irritation Category 2 / 2A

H315/H319: Causes

skin/serious eye

irritation.[8]

Use a chemical fume

hood for all transfers.

Reactivity Warning (Energetic)

Nitro Group: Potential

for rapid

decomposition if

heated.[9]

Do not concentrate

solutions to total

dryness using high

heat (>50°C).

Environmental Halogenated
F-Content: Releases

HF upon incineration.

Must enter

Halogenated waste

streams to protect

incinerator scrubbers.

Waste Segregation & Handling Protocol
The most common compliance error in labs is placing fluorinated solutes dissolved in non-

halogenated solvents (e.g., Methanol) into "Non-Halogenated" waste. This is incorrect.

Scientific Rationale: Even if the solvent is Acetone or Methanol, the dissolved 5-Fluoro-4-
methyl-3-nitropyridin-2-amine introduces fluorine into the mixture. When incinerated, this

generates hydrofluoric acid (HF), which corrodes standard combustion chambers. Therefore,

any solution containing this compound is Halogenated Waste.

Step-by-Step Disposal Workflow
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Step 1: Characterize the Waste

Solid Waste: Pure compound, contaminated weighing boats, paper towels, silica gel from

columns.

Liquid Waste: Reaction mixtures, mother liquors, HPLC effluent.

Step 2: Container Selection

Liquids: High-density polyethylene (HDPE) or amber glass carboys. Avoid metal containers

due to potential nitro-aromatic reactivity with metals.

Solids: Wide-mouth HDPE jars with screw-top lids.

Step 3: Labeling

Primary Label: "HAZARDOUS WASTE - ORGANIC"

Constituents: List the solvent (e.g., "Methanol 95%") AND the solute ("5-Fluoro-4-methyl-3-
nitropyridin-2-amine <5%").

Hazard Checkbox: Check "Toxic" and "Irritant".

Critical Tag: Write "CONTAINS FLUORINE" clearly on the tag.

Step 4: Storage

Store in a cool, dry area away from reducing agents (e.g., hydrides, hydrogen gas) and

strong bases. Nitro compounds can form unstable salts with strong bases.

Decision Logic: Waste Stream Routing
The following diagram illustrates the decision process for routing this specific chemical to the

correct waste stream.
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Waste Generation:
5-Fluoro-4-methyl-3-nitropyridin-2-amine

Physical State?

Solid Waste
(Powder, contaminated gloves, silica)

Liquid Waste
(Solutions, HPLC waste)

DESTINATION:
Solid Hazardous Waste
(Pack in HDPE Drum)

 Double Bag 

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, EtOAc, DMSO)

DESTINATION:
Halogenated Organic Waste Stream

(Incineration with Scrubber)

 *CRITICAL: Solute contains F* 

Click to download full resolution via product page

Figure 1: Decision matrix for segregating fluorinated nitro-pyridine waste. Note that non-

halogenated solvents become halogenated waste streams due to the solute.

Emergency Spill Response Procedures
If a spill occurs, the priority is minimizing dust inhalation and dermal contact.[1][6]

Evacuate & Ventilate: If the spill is >5g of powder outside a hood, evacuate the immediate

area.
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PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If dust is airborne,

use an N95 or P100 respirator.

Containment:

Solid: Cover with wet paper towels to prevent dust dispersion. Scoop into a waste

container.

Liquid: Absorb with vermiculite or sand. Do not use combustible materials (like sawdust)

for nitro compounds, as this can increase fire risk.

Decontamination: Wipe the surface with a dilute soap solution followed by water. Collect all

wipes as solid hazardous waste.

Regulatory Codes (Reference)
When filling out waste manifests, use the following codes as a guideline (verify with your local

EHS officer):

US RCRA: Not specifically P or U listed. Classify by characteristic if applicable, otherwise

Non-Regulated Hazardous Waste. Recommended profile: Toxic, Organic, Halogenated.

EU Waste Code (EWC):16 05 08* (Discarded organic chemicals consisting of or containing

hazardous substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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